molecular formula C12H19N B8644088 3-(2,2-Dimethyl-propyl)-benzylamine

3-(2,2-Dimethyl-propyl)-benzylamine

Cat. No.: B8644088
M. Wt: 177.29 g/mol
InChI Key: CLCLZNDYDKNNDH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(2,2-Dimethyl-propyl)-benzylamine is a benzylamine derivative featuring a bulky neopentyl (2,2-dimethylpropyl) substituent at the meta position of the benzene ring. The neopentyl group confers steric hindrance and enhanced lipophilicity, which may influence its chemical reactivity, solubility, and interactions with biological targets such as semicarbazide-sensitive amine oxidase (SSAO).

Properties

Molecular Formula

C12H19N

Molecular Weight

177.29 g/mol

IUPAC Name

[3-(2,2-dimethylpropyl)phenyl]methanamine

InChI

InChI=1S/C12H19N/c1-12(2,3)8-10-5-4-6-11(7-10)9-13/h4-7H,8-9,13H2,1-3H3

InChI Key

CLCLZNDYDKNNDH-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)CC1=CC(=CC=C1)CN

Origin of Product

United States

Comparison with Similar Compounds

Data Table: Key Properties of Compared Compounds

Compound Substituent Molecular Weight SSAO Activity (H₂O₂ Production) Key Applications References
Benzylamine None 107.15 12 nmol/min/mg (1 mM) SSAO substrate benchmark
3-(2,2-Dimethyl-propyl)-benzylamine Neopentyl (meta) 177.27* Not reported Potential metabolic modulator -
Phenylbutylamine Butyl (para) 149.23 18 nmol/min/mg (1 mM) High-efficiency SSAO substrate
3-(Trifluoromethyl)benzylamine CF₃ (meta) 175.15 Not reported Reagent, synthetic intermediate
Tyramine 4-Hydroxyphenethyl 137.18 Weak activator GLUT4 translocation

*Calculated based on structure.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.